Cas no 1804937-92-5 (1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene)

• Product Name: 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene
• CAS No: 1804937-92-5
• MF: C₈H₃Br₂F₅OS
• MW: 401.973837137222
• CID: 4706544
• Update Time: 2025-07-22

1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene

• Inchi： 1S/C8H3Br2F5OS/c9-3-1-4(16-7(11)12)6(10)5(2-3)17-8(13,14)15/h1-2,7H
• InChI Key： GMZSNDJEBBNJIC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1SC(F)(F)F)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 34.5

Additional information on 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene

Comprehensive Overview of 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene (CAS No. 1804937-92-5)

1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene (CAS No. 1804937-92-5) is a highly specialized aromatic compound that has garnered significant attention in modern organic chemistry and material science. This compound, characterized by its unique difluoromethoxy and trifluoromethylthio functional groups, serves as a critical intermediate in the synthesis of advanced materials, agrochemicals, and pharmaceuticals. Its molecular structure, featuring bromine substitutions at the 1 and 4 positions, enhances its reactivity, making it a valuable building block for cross-coupling reactions and other transformative chemical processes.

In recent years, the demand for fluorinated aromatic compounds like 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene has surged due to their exceptional stability, lipophilicity, and bioactivity. Researchers and industries are increasingly exploring its applications in drug discovery, where fluorinated motifs are pivotal for improving metabolic stability and membrane permeability. Additionally, its role in agrochemical formulations has been highlighted, particularly in the development of next-generation pesticides with enhanced efficacy and environmental compatibility.

The synthesis of 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene involves multi-step organic reactions, including halogenation and etherification, to achieve the desired functionalization. Its CAS No. 1804937-92-5 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify its purity and structural integrity, ensuring its suitability for high-value applications.

From an industrial perspective, the compound's compatibility with green chemistry principles is a key focus area. Innovations in catalytic processes and solvent-free reactions are being leveraged to minimize waste and energy consumption during its production. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched by professionals seeking eco-friendly alternatives. Furthermore, its potential in electronic materials, such as organic semiconductors and liquid crystals, is under active investigation, driven by the growing demand for flexible and high-performance devices.

Safety and handling protocols for 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene adhere to standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include protection from moisture and light to maintain stability. These precautions are often queried by laboratory personnel and procurement specialists, reflecting the compound's niche yet expanding role in research and development.

In summary, 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene (CAS No. 1804937-92-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatile applications, coupled with advancements in synthetic methodologies, position it as a compound of enduring relevance. As industries continue to prioritize functionalized aromatics and fluorine chemistry, this compound is poised to play a pivotal role in shaping future technological and scientific breakthroughs.